N-(2-aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide
N-(2-aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
126813-43-2
VCID:
VC0158913
InChI:
InChI=1S/C12H18N4O6S.ClH/c1-12(2,16(19)20)10-5-4-9(8-11(10)15(17)18)23(21,22)14(3)7-6-13;/h4-5,8H,6-7,13H2,1-3H3;1H
SMILES:
CC(C)(C1=C(C=C(C=C1)S(=O)(=O)N(C)CCN)[N+](=O)[O-])[N+](=O)[O-].Cl
Molecular Formula:
C12H19ClN4O6S
Molecular Weight:
382.82 g/mol
N-(2-aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide
CAS No.: 126813-43-2
Main Products
VCID: VC0158913
Molecular Formula: C12H19ClN4O6S
Molecular Weight: 382.82 g/mol
| CAS No. | 126813-43-2 |
|---|---|
| Product Name | N-(2-aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide |
| Molecular Formula | C12H19ClN4O6S |
| Molecular Weight | 382.82 g/mol |
| IUPAC Name | N-(2-aminoethyl)-N-methyl-3-nitro-4-(2-nitropropan-2-yl)benzenesulfonamide;hydrochloride |
| Standard InChI | InChI=1S/C12H18N4O6S.ClH/c1-12(2,16(19)20)10-5-4-9(8-11(10)15(17)18)23(21,22)14(3)7-6-13;/h4-5,8H,6-7,13H2,1-3H3;1H |
| Standard InChIKey | PVNROONUSPJSFF-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=C(C=C(C=C1)S(=O)(=O)N(C)CCN)[N+](=O)[O-])[N+](=O)[O-].Cl |
| Canonical SMILES | CC(C)(C1=C(C=C(C=C1)S(=O)(=O)N(C)CCN)[N+](=O)[O-])[N+](=O)[O-].Cl |
| Synonyms | ANNBS N-(2-aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide |
| PubChem Compound | 124406 |
| Last Modified | Nov 11 2021 |
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